Cas no 848499-24-1 (4-chloro-3,5-dimethyl-1H-pyrrole-2-carboxylic acid)
848499-24-1 structure
Product Name:4-chloro-3,5-dimethyl-1H-pyrrole-2-carboxylic acid
CAS No:848499-24-1
MF:C7H8ClNO2
MW:173.596920967102
CID:2143780
PubChem ID:59406897
Update Time:2025-04-21
4-chloro-3,5-dimethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-3,5-dimethyl-1H-pyrrole-2-carboxylic acid
- DB-332161
- LLSZKKMBUQHZKM-UHFFFAOYSA-N
- 848499-24-1
- SCHEMBL3117191
- AKOS017531680
-
- Inchi: 1S/C7H8ClNO2/c1-3-5(8)4(2)9-6(3)7(10)11/h9H,1-2H3,(H,10,11)
- InChI Key: LLSZKKMBUQHZKM-UHFFFAOYSA-N
- SMILES: ClC1=C(C)NC(C(=O)O)=C1C
Computed Properties
- Exact Mass: 173.0243562Da
- Monoisotopic Mass: 173.0243562Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 53.1Ų
4-chloro-3,5-dimethyl-1H-pyrrole-2-carboxylic acid Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
848499-24-1 (4-chloro-3,5-dimethyl-1H-pyrrole-2-carboxylic acid) Related Products
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